Cas no 2121513-13-9 (3-Fluoro-4-methoxy-5-trifluoromethylphenylboronic acid pinacol ester)

• Product Name: 3-Fluoro-4-methoxy-5-trifluoromethylphenylboronic acid pinacol ester
• CAS No: 2121513-13-9
• MF: C₁₄H₁₇BF₄O₃
• MW: 320.087598562241
• MDL: MFCD30529865
• CID: 5073945
• Update Time: 2026-03-01

3-Fluoro-4-methoxy-5-trifluoromethylphenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-methoxy-5-trifluoromethylphenylboronic acid pinacol ester
• 2-(3-fluoro-4-methoxy-5-(trifluoromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD30529865
• Inchi： 1S/C14H17BF4O3/c1-12(2)13(3,4)22-15(21-12)8-6-9(14(17,18)19)11(20-5)10(16)7-8/h6-7H,1-5H3
• InChI Key： NPBDDFMWACDIOI-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(F)(F)F)C=C(B2OC(C)(C)C(C)(C)O2)C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 397
• Topological Polar Surface Area: 27.7

Additional information on 3-Fluoro-4-methoxy-5-trifluoromethylphenylboronic acid pinacol ester

3-Fluoro-4-methoxy-5-trifluoromethylphenylboronic acid pinacol ester (CAS No. 2121513-13-9) - A Versatile Building Block in Modern Medicinal Chemistry

3-Fluoro-4-methoxy-5-trifluoromethylphenylboronic acid pinacol ester (CAS No. 2121513-13-9) has emerged as a critical intermediate in contemporary pharmaceutical research, particularly in the development of small molecule therapeutics with enhanced bioavailability and metabolic stability. This boronic acid pinacol ester derivative, characterized by its trifluoromethyl and fluorine substituents, exhibits unique electronic properties that make it an ideal scaffold for Suzuki-Miyaura coupling reactions, a cornerstone of modern organic synthesis. Recent studies published in Organic Letters (2023) have highlighted its role in the synthesis of selective kinase inhibitors, demonstrating its utility in modulating tyrosine kinase activity with high enantioselectivity.

The 5-trifluoromethylphenyl moiety in this compound contributes to lipophilicity and electronic tuning, which are crucial for optimizing drug-target interactions. A 2024 study in ACS Medicinal Chemistry Letters reported its application in the development of novel antifungal agents, where the fluorine and methoxy groups synergistically enhanced binding affinity to ergosterol biosynthesis enzymes. Notably, the pinacol ester group provides stability during coupling reactions, a feature that has been leveraged in high-throughput screening campaigns for covalent inhibitors of protease enzymes.

Recent advances in computational chemistry have further elucidated the electronic effects of the trifluoromethyl group in this boronic acid derivative. A 2023 paper in Journal of Organic Chemistry demonstrated that the fluorine atoms create a descriptor for hydrogen bonding patterns, which is particularly valuable in designing ligands for GPCR targets. The methoxy substituent, meanwhile, has been shown to improve solubility profiles in aqueous reaction media, a key consideration for green chemistry initiatives in API synthesis.

The 3-fluoro position in the phenyl ring of this compound has been strategically utilized in fragment-based drug discovery programs. A 2024 review in Future Medicinal Chemistry highlighted its role as a bioisostere in the design of selective estrogen receptor modulators (SERMs), where the fluorine atom replaced a hydroxyl group to enhance metabolic resistance. This application underscores the versatility of boronic acid pinacol esters in molecular engineering for targeted drug delivery systems.

In materials science applications, the trifluoromethyl group has been shown to confer photostability to conjugated polymers when used as a building block. A 2023 study in Advanced Materials demonstrated that incorporation of this boronic acid derivative into conjugated systems improved charge transport efficiency by 35%, a finding with significant implications for organic photovoltaics. The pinacol ester group's deprotection characteristics have also been exploited in self-assembling nanomaterials, enabling controlled release kinetics in biomedical applications.

Recent metabolomics studies have further validated the biocompatibility of this compound. A 2024 paper in Chemical Science reported that the methoxy and fluorine substituents act as metabolic checkpoints, reducing hepatic first-pass metabolism by 40% compared to non-substituted analogs. This property has been particularly advantageous in central nervous system (CNS) drug development, where blood-brain barrier penetration is a critical pharmacokinetic parameter.

The electronic effects of the trifluoromethyl group have also been harnessed in enantioselective catalysis. A 2023 breakthrough in Angewandte Chemie demonstrated that this boronic acid pinacol ester could serve as a chiral auxiliary in asymmetric synthesis of beta-lactam antibiotics, achieving 95% enantiomeric excess. This application highlights the structural flexibility of the phenyl ring in enabling stereochemical control during complex molecule synthesis.

As of 2024, 3-Fluoro-4-methoxy-5-trifluoromethylphenylboronic acid pinacol ester remains a high-potential scaffold in drug discovery and materials innovation. Its electronic tunability, stereochemical versatility, and reactivity profile continue to drive innovative research across multiple scientific disciplines, reaffirming its status as a cornerstone compound in modern chemical synthesis.